Cas no 644981-88-4 (4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride)

• Product Name: 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride
• CAS No: 644981-88-4
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• MDL: MFCD32688437
• CID: 423612
• PubChem ID: 69606615
• Update Time: 2025-10-30

4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-(4-fluorophenyl)-, hydrochloride
• 4-(4-fluorophenyl)piperidine-4-carboxylic acid,hydrochloride
• 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride
• 4-(4-Fluorophenyl)piperidine-4-carboxylic acid;hydrochloride
• DTXSID00740994
• AKOS037930819
• SCHEMBL5916170
• Z2867461275
• 4-(4-Fluorophenyl)piperidine-4-carboxylic acid--hydrogen chloride (1/1)
• 644981-88-4
• MFCD11849694
• EN300-33051648

• MDL： MFCD32688437
• Inchi： 1S/C12H14FNO2.ClH/c13-10-3-1-9(2-4-10)12(11(15)16)5-7-14-8-6-12;/h1-4,14H,5-8H2,(H,15,16);1H
• InChI Key： QZLKSMZJXMMPSJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1(C(=O)O)CCNCC1

Computed Properties

• Exact Mass: 259.07765
• Monoisotopic Mass: 259.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride

Introduction to 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 644981-88-4)

4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 644981-88-4, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of a fluorine substituent at the para position of the phenyl ring and the carboxylic acid moiety at the fourth position of the piperidine ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for medicinal chemistry investigations.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development in drug delivery systems. This solubility advantage facilitates its use in various pharmaceutical applications, including oral and intravenous formulations. The compound's structural features make it a promising candidate for further derivatization, allowing researchers to explore its potential in modulating biological pathways relevant to neurological disorders, cardiovascular diseases, and other therapeutic areas.

In recent years, there has been growing interest in fluorinated piperidine derivatives due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom, being highly electronegative, can influence the electronic properties of the molecule, thereby affecting its interactions with enzymes and receptors. This has led to extensive research into fluorinated piperidines as key motifs in the design of novel therapeutic agents.

One of the most compelling aspects of 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases, which play crucial roles in cellular signaling pathways. The carboxylic acid group provides a versatile handle for further functionalization via esterification, amidation, or coupling reactions, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated that 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride can interact with specific binding pockets on target proteins with high affinity. These studies have provided insights into the molecular interactions that govern its pharmacological activity, paving the way for rational drug design. Additionally, quantum mechanical calculations have been employed to elucidate the electronic structure and reactivity of this compound, offering a deeper understanding of its chemical behavior.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease. Piperidine derivatives have emerged as a key class of compounds due to their ability to modulate neurotransmitter systems. The fluorine atom in 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride enhances its potential as a neuroactive agent by improving metabolic stability and blood-brain barrier penetration. Preclinical studies have begun to explore its efficacy in animal models of these diseases, with promising results suggesting its therapeutic potential.

In addition to its applications in central nervous system disorders, this compound has also been investigated for its role in treating cardiovascular diseases. Piperidine-based molecules have shown promise as vasodilators and antihypertensive agents due to their ability to interact with vascular smooth muscle receptors. The structural features of 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride make it an ideal candidate for further optimization as a cardiovascular drug candidate. Researchers are currently exploring its effects on endothelial function and blood pressure regulation in experimental models.

The synthesis of 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include palladium-catalyzed cross-coupling reactions to introduce the phenyl ring bearing the fluorine substituent, followed by functional group transformations to incorporate the carboxylic acid moiety at the fourth position of the piperidine ring. These synthetic strategies underscore the importance of well-designed synthetic routes in producing complex molecules with high yields and purity.

The analytical characterization of this compound has been thoroughly investigated using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed structural information, confirming the identity and purity of 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride. NMR studies have revealed insights into its protonation state and conformational preferences in solution, while MS experiments have confirmed its molecular weight and fragmentation patterns.

Quality control protocols have been established to ensure consistency in batch-to-batch production. Analytical methods such as high-performance liquid chromatography (HPLC) and UV-Vis spectroscopy are employed to monitor purity and assess impurities. These stringent quality control measures are essential for pharmaceutical applications where product integrity is paramount.

The future prospects for 4-(4-fluorophenyl)piperidine-4-carboxylic acid hydrochloride are vast and exciting. Ongoing research aims to expand its therapeutic applications by exploring new derivatives with enhanced pharmacological profiles. Advances in biocatalysis and flow chemistry may also contribute to more efficient synthetic routes, reducing costs and environmental impact.

In conclusion, 4-( 4-fluorophenyl) piperidine- 4-carboxylic acid hydrochloride (CAS No. 644981-88- 4) is a structurally intriguing and pharmacologically promising compound with significant potential in drug discovery and development. Its unique combination of structural features makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases.